Scopolamine β-D-Glucuronide Scopolamine β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 17660-02-5
VCID: VC0024096
InChI:
SMILES:
Molecular Formula: C₂₃H₂₉NO₁₀
Molecular Weight: 479.48

Scopolamine β-D-Glucuronide

CAS No.: 17660-02-5

Reference Standards

VCID: VC0024096

Molecular Formula: C₂₃H₂₉NO₁₀

Molecular Weight: 479.48

Scopolamine β-D-Glucuronide - 17660-02-5

CAS No. 17660-02-5
Product Name Scopolamine β-D-Glucuronide
Molecular Formula C₂₃H₂₉NO₁₀
Molecular Weight 479.48
Synonyms (2S)-3-[[(1α,2β,4β,5α,7β)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl]oxy]-3-oxo-2-phenylpropyl β-D-Glucopyranosiduronic Acid; (-)-Scopolamine 9’-glucuronide; Scopolamine O-β-D-glucuronide; _x000B_
Last Modified Aug 20 2021
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